Cas no 918882-55-0 (Benzaldehyde, 2,6-bis(2-propen-1-ylthio)-)

• Product Name: Benzaldehyde, 2,6-bis(2-propen-1-ylthio)-
• CAS No: 918882-55-0
• MF: C₁₃H₁₄OS₂
• MW: 250.379661083221
• CID: 769357
• PubChem ID: 71426187
• Update Time: 2025-04-19

Benzaldehyde, 2,6-bis(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,6-bis(2-propen-1-ylthio)-
• 2,6-bis(prop-2-enylsulfanyl)benzaldehyde
• 2,6-Bis[(prop-2-en-1-yl)sulfanyl]benzaldehyde
• 918882-55-0
• DTXSID20844948

• Inchi： 1S/C13H14OS2/c1-3-8-15-12-6-5-7-13(11(12)10-14)16-9-4-2/h3-7,10H,1-2,8-9H2
• InChI Key： DKYZCZLJDGBGSD-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CC=C(C=1C=O)SCC=C

Computed Properties

• Exact Mass: 250.04860741g/mol
• Monoisotopic Mass: 250.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.7Ų